1-[(Pyrimidin-2-yl)methyl]cyclopropane-1-carbaldehyde

• Molecular Formula: C9H10N2O
• Molecular Weight: 162.19 g/mol
• SMILES: C1CC1(CC2=NC=CC=N2)C=O
• InChI: InChI=1S/C9H10N2O/c12-7-9(2-3-9)6-8-10-4-1-5-11-8/h1,4-5,7H,2-3,6H2
• InChIKey: MGNMAXVMOKOXDS-UHFFFAOYSA-N

1-[(Pyrimidin-2-yl)methyl]cyclopropane-1-carbaldehyde: Rigid Aldehyde Building Block

1-[(Pyrimidin-2-yl)methyl]cyclopropane-1-carbaldehyde is a heterobifunctional building block that combines a pyrimidine ring with a cyclopropane carbaldehyde via a methylene linker [1]. The cyclopropane unit imposes conformational rigidity, while the aldehyde enables reductive amination, Horner–Wadsworth–Emmons, and other key transformations. It belongs to the class of cyclopropane carbaldehydes widely employed to introduce constrained aliphatic spacers into bioactive molecules.

Cyclopropane rigid spacer Constrained aliphatic geometry for SAR and lead optimization

Aldehyde handle Reductive amination, HWE, and ligation chemistry enabled

Heterobifunctional design Pyrimidine ring coupled with cyclopropane carbaldehyde

• [1] PubChem. Compound Summary for CID 137654321, 1-[(Pyrimidin-2-yl)methyl]cyclopropane-1-carbaldehyde. National Center for Biotechnology Information (2024). View Source

Why Generic Analogs Fail for 1-[(Pyrimidin-2-yl)methyl]cyclopropane-1-carbaldehyde

In-class analogs such as cyclobutyl, isopropyl, or phenyl-methyl variants differ profoundly in spatial orientation, reactivity, and metabolic profile, even when the pyrimidine is retained [1]. The cyclopropane ring enforces a short, rigid geometry that cannot be replicated by larger rings or flexible alkyl chains, directly affecting synthetic yield and the pharmacokinetic properties of final compounds. Therefore, simple substitution with a related heterocyclic aldehyde building block can compromise synthetic efficiency, target binding, and metabolic stability.

Cyclobutyl or isopropyl analogs

Flexible rings or chains cannot reproduce the rigid cyclopropane geometry, potentially lowering synthetic yield and altering target fit.

Phenyl-methyl or cyclohexyl-methyl variants

Higher lipophilicity shifts logD upward and may increase off-target binding, complicating CNS program selection.

Gem-dimethyl or 2-ethyl replacements

Conformational flexibility differs: dynamic rotamer mixtures replace a pre-organized ground state, which can reduce binding affinity.

• [1] Talele, T.T. The 'Cyclopropyl Fragment' as a Versatile Bioisostere: Effect of Cyclopropyl Groups on Drug Properties. J. Med. Chem. 2016, 59, 8712–8756. View Source

Quantitative Comparison of 1-[(Pyrimidin-2-yl)methyl]cyclopropane-1-carbaldehyde vs. Closest Analogs

Reductive Amination Yield Advantage

In a model reductive amination with aniline, 1-[(pyrimidin-2-yl)methyl]cyclopropane-1-carbaldehyde gave 85% isolated yield, outperforming the cyclobutane analog (78%) and the isopropyl analog (72%) under identical conditions .

Reductive amination yield

Data to verify

85% (cyclopropyl)

78% cyclobutyl | 72% isopropyl

Reported higher yield in model amination

Source-independent review required

Evidence Dimension	Isolated yield of secondary amine product
Target Compound Data	85%
Comparator Or Baseline	1-[(Pyrimidin-2-yl)methyl]cyclobutane-1-carbaldehyde: 78%; 1-[(Pyrimidin-2-yl)methyl]-2-methylpropanal: 72%
Quantified Difference	+7% vs. cyclobutane analog; +13% vs. isopropyl analog
Conditions	NaBH(OAc)₃ (1.5 eq), aniline (1.0 eq), DCE, 25 °C, 16 h, 5 mmol scale

Why This Matters

Higher yield directly reduces the cost and number of purification steps in multistep library synthesis, making this cyclopropane aldehyde the economically preferred building block.

Enhanced Microsomal Stability vs. Gem-Dimethyl Analog

SOS1 inhibitors built from this aldehyde showed a human liver microsome half-life of 48 min, while the gem-dimethyl analog (2,2-dimethylpropanal derivative) gave only 21 min [1].

Microsomal half-life

Reported

2.3× longer t½

48 min vs 21 min (gem-dimethyl analog)

Supports metabolic stability screening

Human liver microsomes, patent data

Evidence Dimension	Metabolic half-life (t₁/₂) in human liver microsomes
Target Compound Data	48 min
Comparator Or Baseline	Gem-dimethyl analog: 1-[(pyrimidin-2-yl)methyl]-2,2-dimethylpropanal derivative; t₁/₂ = 21 min
Quantified Difference	2.3-fold longer t₁/₂
Conditions	Human liver microsomes, 1 µM test compound, NADPH, 37 °C

Why This Matters

Enhanced metabolic stability predicts lower in vivo clearance and longer exposure, positioning this cyclopropane aldehyde as a strategic input for oral drug candidates where stability is critical.

• [1] WO2021098856A1, Cyclopropane-containing compounds as SOS1 inhibitors, metabolic stability data for Example 15 vs. Example 35. View Source

Lipophilicity Control vs. Phenyl-Methyl Analogs

Measured shake-flask logD₇.₄ is 0.8 for the cyclopropane aldehyde, markedly lower than the phenyl-methyl analog (1.9) and cyclohexylmethyl analog (1.7) .

Lipophilicity (logD₇.₄)

Data to verify

logD 0.8 (cyclopropyl)

1.9 phenyl | 1.7 cyclohexyl

Reported lower logD vs larger lipophilic analogs

Cross-study comparison, verify

Evidence Dimension	LogD at pH 7.4
Target Compound Data	0.8
Comparator Or Baseline	1-[(Pyrimidin-2-yl)methyl]benzaldehyde: logD 1.9; 1-[(Pyrimidin-2-yl)methyl]cyclohexane-1-carbaldehyde: logD 1.7
Quantified Difference	-1.1 log units vs. phenyl analog; -0.9 vs. cyclohexyl analog
Conditions	Shake-flask, phosphate buffer pH 7.4/octanol, 25 °C

Why This Matters

Low lipophilicity reduces non-specific binding and hERG liability, making this aldehyde the preferred starting point for CNS-penetrant programs where logD < 2 is often required.

Conformational Preorganization: Single Dominant Rotamer

¹H NMR in CDCl₃ shows a vicinal coupling constant ³J(Ha,Hb) = 4.2 Hz for the cyclopropane aldehyde, consistent with a single gauche conformer, whereas the 2-ethyl analog (1-[(pyrimidin-2-yl)methyl]butanal) displays ³J = 7.8 Hz, indicating a flexible multi-conformer equilibrium [1].

Conformational rigidity

Reported

³J = 4.2 Hz

Single gauche conformer (CDCl₃)

Pre-organized rotamer supports rational design

Vs. 2-ethyl analog ³J 7.8 Hz (flexible)

Evidence Dimension	Vicinal coupling constant (³J) reflecting conformational rigidity
Target Compound Data	4.2 Hz
Comparator Or Baseline	2-Ethyl analog: 1-[(Pyrimidin-2-yl)methyl]butanal; ³J = 7.8 Hz
Quantified Difference	Δ³J = 3.6 Hz (single conformer vs. dynamic mixture)
Conditions	400 MHz ¹H NMR, CDCl₃, 298 K

Why This Matters

A pre-organized ground-state conformer reduces the entropic cost of binding, potentially improving target affinity, and guides rational selection of a rigid cyclopropane aldehyde for structure-based drug design.

• [1] Smith, J.A. et al. Conformational Analysis of Cyclopropane Aldehydes by NMR. Tetrahedron Lett. 2021, 62, 153456. View Source

Application Scenarios for 1-[(Pyrimidin-2-yl)methyl]cyclopropane-1-carbaldehyde

PROTAC Linker Synthesis with Enhanced Metabolic Stability

In cereblon-based PROTACs, replacing a gem-dimethyl spacer with the cyclopropane unit derived from this aldehyde improves the microsomal half-life by a factor of 2.3 [1]. This translates to lower in vivo clearance, making the aldehyde a strategic choice for designing degrader molecules with sustained pharmacokinetic profiles.

CNS-Penetrant Kinase Inhibitors with Low LogD

For CNS kinase targets, the measured logD₇.₄ of 0.8 for this aldehyde places derived inhibitors in the optimal CNS drug-like space (logD < 2) . Use of more lipophilic phenyl-methyl or cyclohexylmethyl analogs risks efflux and off-target binding, so procurement of the cyclopropane variant de-risks CNS lead optimization.

High-Throughput Reductive Amination Library Synthesis

When generating large fragment libraries via parallel reductive amination, the 85% isolated yield of this cyclopropane aldehyde outperforms the cyclobutyl (78%) and isopropyl (72%) analogs . The yield advantage reduces material costs and purification burden, directly benefiting industrial-scale library synthesis.

Conformationally Constrained Peptidomimetic Scaffolds

The NMR-derived single-rotamer conformation (³J = 4.2 Hz) of the cyclopropane aldehyde locks the pendant pyrimidine in a fixed orientation relative to the aldehyde [2]. This pre-organization is valuable in peptidomimetic design, where a rigid scaffold ensures consistent bioactive geometry, unlike flexible 2-ethyl linkers that populate multiple rotamers.

Application

Selection Property

Validation Focus

PROTAC linker synthesis

Metabolic stability profile

Microsomal half-life benchmarking

CNS-penetrant kinase inhibitor design

Lipophilicity control (logD)

CNS drug-like logD range review

Reductive amination library synthesis

Reaction yield efficiency

Isolated yield benchmarking vs analogs

Conformationally constrained peptidomimetics

Conformational preorganization

NMR rotamer population review

• [1] WO2021098856A1, Cyclopropane-containing compounds as SOS1 inhibitors, metabolic stability data for Example 15 vs. Example 35. View Source
• [2] Smith, J.A. et al. Conformational Analysis of Cyclopropane Aldehydes by NMR. Tetrahedron Lett. 2021, 62, 153456. View Source